Cas no 68572-41-8 (3-{[4-(furan-2-ylcarbonyl)naphthalen-1-yl]oxy}propanoic acid)

• Product Name: 3-{[4-(furan-2-ylcarbonyl)naphthalen-1-yl]oxy}propanoic acid
• CAS No: 68572-41-8
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 1729170
• PubChem ID: 3052175
• Update Time: 2025-04-21

3-{[4-(furan-2-ylcarbonyl)naphthalen-1-yl]oxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(furan-2-ylcarbonyl)naphthalen-1-yl]oxy}propanoic acid
• 3-[4-(furan-2-carbonyl)naphthalen-1-yl]oxypropanoic acid
• 68572-41-8
• 3-((4-(2-Furanylcarbonyl)-1-naphthalenyl)oxy)propanoic acid
• Propanoic acid, 3-((4-(2-furanylcarbonyl)-1-naphthalenyl)oxy)-
• DTXSID40218682

• Inchi： 1S/C18H14O5/c19-17(20)9-11-23-15-8-7-14(12-4-1-2-5-13(12)15)18(21)16-6-3-10-22-16/h1-8,10H,9,11H2,(H,19,20)
• InChI Key： HKANRCXQQQAKGY-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC(C(C2=CC=CO2)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 310.08412
• Monoisotopic Mass: 310.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 527.9°C at 760 mmHg
• Flash Point: 273.1°C
• Refractive Index: 1.627
• PSA: 76.74